Cas no 1806402-02-7 (Methyl 5-amino-2-(3-bromopropyl)benzoate)
Methyl 5-amino-2-(3-bromopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-amino-2-(3-bromopropyl)benzoate
-
- Inchi: 1S/C11H14BrNO2/c1-15-11(14)10-7-9(13)5-4-8(10)3-2-6-12/h4-5,7H,2-3,6,13H2,1H3
- InChI Key: ALWTZFLHWGYEQH-UHFFFAOYSA-N
- SMILES: BrCCCC1C=CC(=CC=1C(=O)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- XLogP3: 2.5
- Topological Polar Surface Area: 52.3
Methyl 5-amino-2-(3-bromopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013729-250mg |
Methyl 5-amino-2-(3-bromopropyl)benzoate |
1806402-02-7 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015013729-500mg |
Methyl 5-amino-2-(3-bromopropyl)benzoate |
1806402-02-7 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015013729-1g |
Methyl 5-amino-2-(3-bromopropyl)benzoate |
1806402-02-7 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Methyl 5-amino-2-(3-bromopropyl)benzoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Methyl 5-amino-2-(3-bromopropyl)benzoate
Methyl 5-amino-2-(3-bromopropyl)benzoate (CAS No. 1806402-02-7): A Comprehensive Overview
Methyl 5-amino-2-(3-bromopropyl)benzoate, identified by its CAS number 1806402-02-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its benzoate backbone and functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and bromopropyl substituents makes it a versatile intermediate for the synthesis of more complex molecules, offering researchers a valuable tool in their arsenal.
The structural features of Methyl 5-amino-2-(3-bromopropyl)benzoate contribute to its unique chemical properties. The benzoate moiety is known for its stability and compatibility with various functional groups, while the amino group provides a site for further derivatization. The bromopropyl side chain introduces a reactive handle that can be utilized in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. Methyl 5-amino-2-(3-bromopropyl)benzoate has emerged as a promising candidate in this context. Its structural motif is reminiscent of several bioactive compounds that have shown efficacy in preclinical studies. For instance, related benzoate derivatives have been investigated for their potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine.
One of the most exciting applications of Methyl 5-amino-2-(3-bromopropyl)benzoate is in the synthesis of small-molecule probes for studying protein-protein interactions. The benzoate core can be used as a scaffold to which various tags and probes are appended, facilitating high-throughput screening and structural biology studies. Additionally, the bromopropyl group allows for easy modification via click chemistry techniques, enabling the rapid generation of libraries of compounds with tailored properties.
The pharmaceutical industry has also explored Methyl 5-amino-2-(3-bromopropyl)benzoate as a precursor for the development of anti-inflammatory agents. Benzoate derivatives are well-documented for their ability to inhibit cyclooxygenase enzymes, which play a crucial role in the production of prostaglandins and other inflammatory mediators. By incorporating the amino and bromopropyl groups, researchers aim to enhance the binding affinity and selectivity of these compounds, thereby improving their therapeutic potential.
Recent advances in computational chemistry have further enhanced the utility of Methyl 5-amino-2-(3-bromopropyl)benzoate. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, providing insights into its interactions with biological targets. These insights are invaluable for rational drug design, allowing chemists to predict how modifications to the molecule might affect its biological activity.
The synthesis of Methyl 5-amino-2-(3-bromopropyl)benzoate involves several key steps that highlight its synthetic versatility. The benzoate core is typically prepared via esterification or amidation reactions, while the introduction of the amino group can be achieved through nucleophilic substitution or reduction techniques. The bromopropyl side chain is often installed via halogenation followed by reaction with an organolithium or Grignard reagent. Each step is carefully optimized to ensure high yield and purity, making this compound a reliable building block for further synthetic endeavors.
As research continues to uncover new applications for Methyl 5-amino-2-(3-bromopropyl)benzoate, its importance in pharmaceutical chemistry is only likely to grow. The compound's unique structural features and synthetic accessibility make it an ideal candidate for exploring novel therapeutic strategies across a wide range of diseases. Whether used as an intermediate in drug synthesis or as a starting point for developing new bioactive molecules, this compound represents a significant advancement in medicinal chemistry.
1806402-02-7 (Methyl 5-amino-2-(3-bromopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)